
Spectroscopic and Spectrometric Analysis of 1-
Iodo-2-methoxyethane: A Technical Guide

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 1-Iodo-2-methoxyethane

Cat. No.: B1294300 Get Quote

Authored for researchers, scientists, and drug development professionals, this in-depth

technical guide provides a comprehensive overview of the infrared (IR) and mass spectrometry

(MS) data for the compound 1-iodo-2-methoxyethane. This document details the spectral

characteristics, experimental protocols for data acquisition, and a logical workflow for analysis.

Introduction
1-Iodo-2-methoxyethane (C₃H₇IO), with a molecular weight of 185.99 g/mol , is a halogenated

ether of interest in various chemical and pharmaceutical research domains.[1] Accurate

characterization of this compound is paramount for its application, and infrared spectroscopy

and mass spectrometry are fundamental techniques for structural elucidation and quality

control. This guide presents a detailed analysis of the expected spectral data and the

methodologies for their acquisition.

Infrared (IR) Spectrometry Data
Infrared spectroscopy probes the vibrational frequencies of functional groups within a molecule,

providing a unique fingerprint for identification. The analysis of 1-iodo-2-methoxyethane
reveals characteristic absorption bands corresponding to its constituent chemical bonds.

Tabulated IR Data
The following table summarizes the principal infrared absorption peaks anticipated for 1-iodo-
2-methoxyethane.
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Wavenumber
(cm⁻¹)

Intensity Vibrational Mode Functional Group

~2850 - 3000 Strong C-H Stretch Alkane (CH₂, CH₃)

~1300 - 1150 Medium CH₂ Wag -CH₂-I

~1100 - 1250 Strong
C-O-C Asymmetric

Stretch
Ether

~500 - 600 Medium C-I Stretch Iodoalkane

Experimental Protocol: Fourier Transform Infrared
(FTIR) Spectroscopy
The acquisition of the FTIR spectrum for the liquid sample 1-iodo-2-methoxyethane is

optimally performed using the neat technique with a capillary cell.

Materials:

Fourier Transform Infrared (FTIR) Spectrometer

Demountable capillary cell with infrared-transparent windows (e.g., NaCl or KBr plates)

1-Iodo-2-methoxyethane sample

Pasteur pipette

Solvent for cleaning (e.g., anhydrous acetone or isopropanol)

Lens tissue

Procedure:

Spectrometer Preparation: Ensure the FTIR spectrometer is powered on and has completed

its startup and calibration sequence.

Background Spectrum: Record a background spectrum of the empty sample compartment to

account for atmospheric CO₂ and water vapor, as well as any intrinsic instrument signals.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b1294300?utm_src=pdf-body
https://www.benchchem.com/product/b1294300?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294300?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation:

Place one clean, dry salt plate on a clean, dry surface.

Using a Pasteur pipette, place a single drop of 1-iodo-2-methoxyethane onto the center

of the salt plate.

Carefully place the second salt plate on top of the first, allowing the liquid to spread and

form a thin capillary film between the plates. Avoid the formation of air bubbles.

Sample Analysis:

Carefully place the assembled capillary cell into the sample holder of the FTIR

spectrometer.

Acquire the infrared spectrum of the sample. Typically, 16 to 32 scans are co-added to

improve the signal-to-noise ratio.

Data Processing: The resulting interferogram is subjected to a Fourier transform to generate

the final infrared spectrum (absorbance or transmittance vs. wavenumber).

Cleaning: After analysis, disassemble the cell and clean the salt plates thoroughly with a

suitable solvent and lens tissue. Store the plates in a desiccator to prevent damage from

moisture.

Mass Spectrometry (MS) Data
Mass spectrometry is a powerful analytical technique that measures the mass-to-charge ratio

of ions. For 1-iodo-2-methoxyethane, electron ionization mass spectrometry (EI-MS) provides

information on the molecular weight and characteristic fragmentation patterns.

Tabulated Mass Spectrometry Data
The following table outlines the expected major mass-to-charge ratio (m/z) peaks and their

probable assignments for 1-iodo-2-methoxyethane. Iodine is monoisotopic with a mass of 127

Da.
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m/z
Relative
Abundance

Probable Fragment
Ion

Formula of
Fragment

186 Moderate Molecular Ion [C₃H₇IO]⁺•

155 Moderate Loss of OCH₃ [C₂H₄I]⁺

127 Strong Iodine cation [I]⁺

59 High Methoxyethyl cation [C₂H₅O]⁺

45 High Methoxy cation [CH₃O]⁺

29 Moderate Ethyl cation [C₂H₅]⁺

Experimental Protocol: Electron Ionization Mass
Spectrometry (EI-MS)
The mass spectrum of the volatile liquid 1-iodo-2-methoxyethane is typically acquired using a

mass spectrometer equipped with an electron ionization source, often coupled with a gas

chromatograph (GC-MS) for sample introduction and purification.

Materials:

Gas Chromatograph-Mass Spectrometer (GC-MS) system with an EI source

1-Iodo-2-methoxyethane sample

Volatile solvent (e.g., dichloromethane or diethyl ether)

Microsyringe

Procedure:

System Preparation: Ensure the GC-MS system is tuned and calibrated according to the

manufacturer's specifications. The ion source is typically maintained under a high vacuum.

Sample Preparation: Prepare a dilute solution of 1-iodo-2-methoxyethane in a volatile

solvent.
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Sample Introduction:

Inject a small volume (typically 1 µL) of the prepared solution into the heated injection port

of the gas chromatograph.

The sample is vaporized and carried by an inert carrier gas (e.g., helium) through the GC

column, where it is separated from the solvent and any impurities.

Ionization:

As the 1-iodo-2-methoxyethane elutes from the GC column, it enters the ion source of

the mass spectrometer.

In the ion source, the sample molecules are bombarded with a beam of high-energy

electrons (typically 70 eV). This causes the molecules to ionize, forming a molecular ion

(M⁺•), and to fragment into smaller, positively charged ions.

Mass Analysis: The resulting ions are accelerated and directed into the mass analyzer (e.g.,

a quadrupole), which separates them based on their mass-to-charge ratio (m/z).

Detection: The separated ions are detected by an electron multiplier or similar detector,

which generates a signal proportional to the number of ions at each m/z value.

Data Acquisition: The mass spectrum is recorded as a plot of relative ion intensity versus

m/z.

Workflow and Data Analysis
The following diagram illustrates the logical workflow for the spectroscopic and spectrometric

analysis of 1-iodo-2-methoxyethane.
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Caption: Workflow for the IR and MS analysis of 1-Iodo-2-methoxyethane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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